Cas no 61979-82-6 (Hexanoic acid, 4-methyl-, propyl ester, (S)-)

• Product Name: Hexanoic acid, 4-methyl-, propyl ester, (S)-
• CAS No: 61979-82-6
• MF: C₁₀H₂₀O₂
• MW: 172.264603614807
• CID: 1633030
• Update Time: 2024-09-11

Hexanoic acid, 4-methyl-, propyl ester, (S)- Chemical and Physical Properties

Names and Identifiers

• Hexanoic acid, 4-methyl-, propyl ester, (S)-
• Hexanoic acid, 4-methyl-, propyl ester, (S)- (9CI)

• Inchi： 1S/C10H20O2/c1-4-8-12-10(11)7-6-9(3)5-2/h9H,4-8H2,1-3H3/t9-/m0/s1
• InChI Key： KGDCZFPQXPVCQH-VIFPVBQESA-N
• SMILES： C(OCCC)(=O)CC[C@@H](C)CC

Computed Properties

• Exact Mass: 172.1464

Experimental Properties

• Density: 0.872±0.06 g/cm3(Predicted)
• Boiling Point: 195.7±8.0 °C(Predicted)
• PSA: 26.3